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Compound of Interest

Compound Name: 5-Bromo-2-chloronitrobenzene

CAS No.: 16588-24-2

Cat. No.: B102327

Get Quote

Halogenated nitroaromatic compounds are a cornerstone of modern organic synthesis, serving

as highly versatile intermediates in the construction of complex molecules.[1] Their value lies in

the unique reactivity conferred by the combination of electron-withdrawing nitro groups and

halogen substituents on the aromatic ring. This arrangement facilitates a wide range of

transformations, making them indispensable building blocks in the synthesis of

pharmaceuticals, agrochemicals, dyes, and advanced materials.[1][2] 5-Bromo-2-
chloronitrobenzene, a member of this critical class, exemplifies the strategic utility of

polysubstituted benzenes, where the specific placement of each functional group dictates its

synthetic potential and role in the development of novel chemical entities. This guide provides a

comprehensive overview of its history, synthesis, and applications for researchers and

professionals in drug development.

Physicochemical and Structural Data
A foundational understanding of a chemical entity begins with its physical and structural

properties. These data points are critical for experimental design, safety considerations, and

analytical characterization.
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Property Value Source(s)

CAS Number 16588-24-2 [3][4][5][6]

Molecular Formula C₆H₃BrClNO₂ [3][4][6][7]

Molecular Weight 236.45 g/mol [3][4][6]

Appearance
White to off-white or pale

yellow solid/crystalline powder
[2][4]

IUPAC Name
4-Bromo-1-chloro-2-

nitrobenzene
[6]

Synonyms

1-Bromo-4-chloro-3-

nitrobenzene, 3-Bromo-6-

chloronitrobenzene

[6][7]

Density ~1.827 - 2.035 g/cm³ [7][8]

Solubility

Sparingly soluble in water;

soluble in organic solvents like

acetone, ethanol, chloroform,

and methanol.[2][9]

Part 1: Historical Context and Discovery
The story of 5-Bromo-2-chloronitrobenzene is intrinsically linked to the broader history of

aromatic chemistry. The journey began with the isolation of benzene by Michael Faraday in

1825 and the first synthesis of nitrobenzene by Eilhardt Mitscherlich in 1834, who treated

benzene with fuming nitric acid.[10][11] This pioneering work laid the groundwork for

electrophilic aromatic substitution (EAS), the fundamental class of reactions used to

functionalize aromatic rings.[11]

The "discovery" of 5-Bromo-2-chloronitrobenzene was not a singular, celebrated event but

rather an outcome of the systematic exploration of EAS reactions throughout the late 19th and

20th centuries. As chemists gained a deeper understanding of substituent effects, they began

to strategically combine nitration and halogenation reactions to create a diverse palette of

polysubstituted aromatic intermediates. The synthesis of a molecule like 5-Bromo-2-
chloronitrobenzene would have been a logical step in the quest for precursors with specific

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.chemscene.com/product/16588-24-2.html
https://cymitquimica.com/products/54-OR6626/16588-24-2/5-bromo-2-chloronitrobenzene/
https://www.chemsrc.com/en/cas/16588-24-2_671555.html
https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromo-2-chloronitrobenzene
https://www.chemscene.com/product/16588-24-2.html
https://cymitquimica.com/products/54-OR6626/16588-24-2/5-bromo-2-chloronitrobenzene/
https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromo-2-chloronitrobenzene
https://wap.guidechem.com/trade/5-bromo-2-chloronitrobenzene-id3331489.html
https://www.chemscene.com/product/16588-24-2.html
https://cymitquimica.com/products/54-OR6626/16588-24-2/5-bromo-2-chloronitrobenzene/
https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromo-2-chloronitrobenzene
https://www.chemicalbook.com/article/2-bromo-5-chloronitrobenzene-properties-applications-and-safety.htm
https://cymitquimica.com/products/54-OR6626/16588-24-2/5-bromo-2-chloronitrobenzene/
https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromo-2-chloronitrobenzene
https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromo-2-chloronitrobenzene
https://wap.guidechem.com/trade/5-bromo-2-chloronitrobenzene-id3331489.html
https://wap.guidechem.com/trade/5-bromo-2-chloronitrobenzene-id3331489.html
https://www.guidechem.com/dictionary/es/16588-24-2.html
https://www.chemicalbook.com/article/2-bromo-5-chloronitrobenzene-properties-applications-and-safety.htm
https://www.indiamart.com/proddetail/2-bromo-5-chloronitrobenzene-powder-2855841794355.html
https://www.benchchem.com/product/b102327/docs?utm_src=pdf-body#introduction-the-strategic-importance-of-halogenated-nitroaromatics
https://www.britannica.com/science/nitrobenzene
https://pharmacy.tiu.edu.iq/wp-content/uploads/2019/03/2.-Preparation-of-Nitrobenzene.pdf
https://pharmacy.tiu.edu.iq/wp-content/uploads/2019/03/2.-Preparation-of-Nitrobenzene.pdf
https://www.benchchem.com/product/b102327/docs?utm_src=pdf-body#introduction-the-strategic-importance-of-halogenated-nitroaromatics
https://www.benchchem.com/product/b102327/docs?utm_src=pdf-body#introduction-the-strategic-importance-of-halogenated-nitroaromatics
https://www.benchchem.com/product/b102327/docs?utm_src=pdf-body#introduction-the-strategic-importance-of-halogenated-nitroaromatics
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102327?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


substitution patterns needed for constructing more complex target molecules. Its existence in

chemical catalogs today is a testament to its utility as a reliable building block, born from the

cumulative knowledge of aromatic chemistry.

Part 2: Synthesis and Mechanistic Rationale
The preparation of 5-Bromo-2-chloronitrobenzene is a classic example of electrophilic

aromatic substitution, where the directing effects of pre-existing substituents are paramount. A

logical and common synthetic approach involves the nitration of 1-bromo-4-chlorobenzene.

Causality of the Synthetic Strategy
The choice of starting material and reaction is dictated by the principles of substituent-directed

synthesis.

Starting Material: 1-bromo-4-chlorobenzene is a readily available precursor.

Reaction: Nitration introduces the required nitro group.

Regioselectivity: Both chlorine and bromine are ortho-, para-directing substituents. In 1-

bromo-4-chlorobenzene, the positions ortho to the chlorine are C2 and C6, and the positions

ortho to the bromine are C2 and C6. The C2 position is activated by both halogens.

Therefore, nitration is strongly directed to the C2 position, yielding the desired 4-Bromo-1-

chloro-2-nitrobenzene (the IUPAC name for 5-Bromo-2-chloronitrobenzene) as the major

product. The nitro group is introduced ortho to the chlorine and meta to the bromine.

Experimental Protocol: Nitration of 1-Bromo-4-
chlorobenzene
This protocol is a representative procedure based on standard nitration methodologies for

halogenated benzenes.[11][12]

Preparation of Nitrating Mixture: In a flask equipped with a magnetic stirrer and placed in an

ice-water bath, slowly add a stoichiometric equivalent of concentrated nitric acid to a cooled

solution of concentrated sulfuric acid. Maintain the temperature below 10°C during the

addition. This exothermic reaction generates the nitronium ion (NO₂⁺), the active

electrophile.
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Reaction Setup: Dissolve 1-bromo-4-chlorobenzene in a suitable solvent, such as excess

sulfuric acid or an inert solvent like dichloromethane, in a separate reaction vessel cooled in

an ice bath.

Addition of Nitrating Agent: Add the prepared nitrating mixture dropwise to the solution of 1-

bromo-4-chlorobenzene, ensuring the reaction temperature does not exceed 10-15°C to

minimize side product formation.

Reaction Progression: After the addition is complete, allow the mixture to stir at room

temperature for a designated period (e.g., 1-2 hours) to ensure the reaction goes to

completion.

Workup: Carefully pour the reaction mixture over crushed ice. This quenches the reaction

and precipitates the solid organic product.

Isolation and Purification: Collect the crude product by vacuum filtration and wash it

thoroughly with cold water to remove residual acids. The crude 5-Bromo-2-
chloronitrobenzene can then be purified by recrystallization from a suitable solvent, such

as ethanol, to yield the final product as a crystalline solid.

Visualization of Synthetic Workflow
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Step 1: Preparation of Electrophile

Step 2: Electrophilic Aromatic Substitution

Nitric Acid
(HNO₃)

Nitronium Ion
(NO₂⁺)

Protonation & Dehydration

Sulfuric Acid
(H₂SO₄)

Catalyst

5-Bromo-2-chloronitrobenzene

Reacts with

1-Bromo-4-chlorobenzene

Nitration

Click to download full resolution via product page

Caption: Synthetic pathway for 5-Bromo-2-chloronitrobenzene.

Part 3: Applications in Drug Development and
Materials Science
5-Bromo-2-chloronitrobenzene is not an end product but a crucial intermediate. Its synthetic

value stems from the differential reactivity of its functional groups, which allows for sequential

and site-selective modifications.

Pharmaceutical Synthesis: It serves as a precursor for more complex heterocyclic systems.

For example, it is used in the synthesis of novel benzenesulfonamides, a class of

compounds investigated for their potential as cell cycle inhibitors in cancer therapy.[9][13]

The nitro group can be readily reduced to an amine, which can then be derivatized, while the

halogens can participate in cross-coupling reactions.

Organic Electronics: The compound is used to create diindolocarbazoles, which are building

blocks for ladder-type oligo(p-aniline)s.[13] These materials are of interest in organic

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b102327/docs?utm_src=pdf-body-img#introduction-the-strategic-importance-of-halogenated-nitroaromatics
https://www.benchchem.com/product/b102327/docs?utm_src=pdf-body#introduction-the-strategic-importance-of-halogenated-nitroaromatics
https://www.benchchem.com/product/b102327/docs?utm_src=pdf-body#introduction-the-strategic-importance-of-halogenated-nitroaromatics
https://www.indiamart.com/proddetail/2-bromo-5-chloronitrobenzene-powder-2855841794355.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0275019.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0275019.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102327?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


electronics for applications in devices like organic light-emitting diodes (OLEDs) and field-

effect transistors due to their conductive properties.[2]

Conceptual Role as a Synthetic Linchpin
The molecule acts as a scaffold, allowing chemists to build complexity in a controlled manner.

Transformation Pathways

5-Bromo-2-chloronitrobenzene
(Starting Intermediate)

Reduction of Nitro Group
(e.g., with Fe/HCl)

Nucleophilic Aromatic Substitution
(Displacing Cl)

Cross-Coupling Reaction
(e.g., Suzuki, Buchwald-Hartwig at Br)

Advanced Intermediates
(e.g., Anilines, Ethers, Biaryls)

Final Target Molecules
(APIs, Organic Materials)

Further Synthesis Steps

Click to download full resolution via product page

Caption: Role as a versatile intermediate in multi-step synthesis.

Part 4: Safety and Handling
As with many nitroaromatic compounds, 5-Bromo-2-chloronitrobenzene requires careful

handling.

Hazards: It is classified as harmful if swallowed and is a skin and serious eye irritant.[2][5][6]

It may also cause respiratory irritation.[6]
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Handling Precautions: Work should be conducted in a chemical fume hood.[5] Appropriate

personal protective equipment (PPE), including chemical-resistant gloves, safety goggles,

and a lab coat, is mandatory to prevent skin and eye contact.[2][5]

Storage: The compound should be stored in a tightly closed container in a cool, dry place,

away from heat, flames, and oxidizing agents.[3][5]

Conclusion
5-Bromo-2-chloronitrobenzene is a prime example of a molecular tool developed through a

systematic understanding of chemical principles. Its history is not one of sudden discovery but

of logical progression from the foundational work of 19th-century organic chemists. Today, it

stands as a valuable and versatile intermediate, enabling the synthesis of complex molecules

that are vital to advancements in medicine and materials science. Its continued use in research

and development underscores the enduring importance of fundamental building blocks in the

landscape of modern chemistry.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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